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Compound of Interest

Compound Name: 5-Carboxy-2-thiouracil

Cat. No.: B1587762 Get Quote

A Note to the Researcher: Extensive literature review indicates that while 5-Carboxy-2-
thiouracil is a known compound with potential anti-tumor activity, its specific application as a

molecular probe in biochemical assays is not well-documented in publicly available scientific

literature.[1][2][3] The majority of research focuses on its synthesis and its biological effects

when complexed with metal ions.[2][3]

Therefore, these application notes provide a comprehensive overview of the known biological

activities of 5-Carboxy-2-thiouracil and related thiouracil derivatives. The protocols and data

presented are based on the broader understanding of this class of compounds and their

evaluation in biochemical and cellular assays, offering a foundational guide for researchers

interested in exploring the potential of 5-Carboxy-2-thiouracil.

Overview of 5-Carboxy-2-thiouracil and its
Derivatives
5-Carboxy-2-thiouracil is a derivative of thiouracil, a class of compounds known for their

diverse biological activities. Thiouracil and its analogs are recognized as antithyroid agents and

have been investigated for their potential as antiviral, antibacterial, and anticancer agents.[4][5]

The presence of the carboxyl group at the 5-position and the thio group at the 2-position of the

pyrimidine ring in 5-Carboxy-2-thiouracil provides sites for modification and complexation,

which can influence its biological activity.
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The primary reported biological activity of 5-Carboxy-2-thiouracil is its anti-tumor effect, which

is notably enhanced when it forms complexes with various metal ions such as Mn(II), Co(II),

Ni(II), Cu(II), Zn(II), and Cd(II).[2][3] While the precise mechanism of its anti-tumor action is not

fully elucidated, it is hypothesized to involve interactions with critical cellular macromolecules.

Potential Applications in Biochemical Assays
Given the nature of the thiouracil scaffold, 5-Carboxy-2-thiouracil could potentially be

explored as a molecular probe in the following areas:

Enzyme Inhibition Assays: Thiouracil derivatives have been shown to inhibit various

enzymes. For instance, certain 2-thiouracil-5-sulfonamide derivatives have been identified as

inhibitors of cyclin-dependent kinase 2A (CDK2A). Researchers could investigate the

inhibitory potential of 5-Carboxy-2-thiouracil against a panel of kinases or other enzymes

involved in cancer progression.

Metal Ion Sensing: The ability of 5-Carboxy-2-thiouracil to form complexes with metal ions

suggests its potential use as a chelator or a probe for detecting specific metal ions in

biological systems. This could be explored using techniques like fluorescence or UV-Visible

spectroscopy.

Drug Delivery Vehicle: The carboxyl group offers a conjugation site for attaching other

molecules, suggesting a potential role in targeted drug delivery systems.

Quantitative Data for Thiouracil Derivatives
While specific quantitative data for 5-Carboxy-2-thiouracil as a molecular probe is

unavailable, the following table summarizes the cytotoxic activity (IC50 values) of related 2-

thiouracil-5-sulfonamide derivatives against various human cancer cell lines. This data provides

a reference for the potential anti-tumor efficacy of the thiouracil scaffold.
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Compound
A-2780
(Ovarian) IC50
(µM)

HT-29 (Colon)
IC50 (µM)

MCF-7 (Breast)
IC50 (µM)

HepG2 (Liver)
IC50 (µM)

6b 1.8 ± 0.1 2.5 ± 0.2 3.1 ± 0.3 4.2 ± 0.4

6d 2.2 ± 0.2 3.0 ± 0.3 3.8 ± 0.4 4.9 ± 0.5

6e 1.5 ± 0.1 2.1 ± 0.2 2.8 ± 0.3 3.5 ± 0.3

6f 2.8 ± 0.3 3.5 ± 0.4 4.2 ± 0.4 5.5 ± 0.6

6g 2.5 ± 0.2 3.2 ± 0.3 3.9 ± 0.4 5.1 ± 0.5

7b 3.1 ± 0.3 4.0 ± 0.4 4.8 ± 0.5 6.2 ± 0.6

5-Fluorouracil 4.5 ± 0.4 5.8 ± 0.6 6.5 ± 0.7 8.2 ± 0.8

Data extracted from a study on 2-thiouracil-5-sulfonamide derivatives and is intended for

comparative purposes only.[6]

Experimental Protocols
The following is a generalized protocol for a cell viability assay (MTT assay) to screen the

cytotoxic effects of a compound like 5-Carboxy-2-thiouracil on cancer cell lines.

Protocol: MTT Assay for Cytotoxicity Screening

1. Materials:

Cancer cell line of interest (e.g., HCT-116, MCF-7)

Complete cell culture medium (e.g., DMEM with 10% FBS)

5-Carboxy-2-thiouracil (or its metal complex)

Phosphate Buffered Saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)
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Dimethyl sulfoxide (DMSO)

96-well cell culture plates

Microplate reader

2. Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

Compound Treatment: Prepare serial dilutions of 5-Carboxy-2-thiouracil in complete

medium. After 24 hours, remove the old medium from the wells and add 100 µL of the

compound dilutions. Include a vehicle control (medium with the same concentration of

DMSO used to dissolve the compound) and a positive control (e.g., Doxorubicin).

Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and

incubate for another 4 hours.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot a dose-response curve and determine the IC50 value.

Visualizations
The following diagrams illustrate conceptual workflows and relationships relevant to the study

of 5-Carboxy-2-thiouracil.
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Caption: Workflow for screening the anti-tumor activity of 5-Carboxy-2-thiouracil.
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Caption: Conceptual diagram of metal complexation of 5-Carboxy-2-thiouracil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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